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Compound of Interest

Compound Name: Disperse blue 102

Cat. No.: B041164 Get Quote

Disperse Blue 102: A Comprehensive Technical
Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Blue 102 is a monoazo disperse dye characterized by a nitothiazole functional

group.[1][2] It is primarily utilized in the textile industry for dyeing synthetic fibers, particularly

polyester, diacetate, and triacetate, yielding a red-light blue to blue color.[1][3][4] The dye is

applied through high-temperature dyeing processes or with the use of a carrier.[5] Beyond its

industrial application in textiles, Disperse Blue 102 has been mentioned for use as a biological

dye for microscopic observation of cells and tissues.[1] Notably, it is recognized as an

allergenic dye, capable of causing allergic contact dermatitis in sensitized individuals.[4][6]

Chemical Structure and Properties
Disperse Blue 102 is chemically identified as 3-[N-ethyl-3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-

yl)diazenyl]anilino]propane-1,2-diol.[7] Its structure features a substituted aniline coupled with a

nitothiazole moiety through an azo bridge.
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Identifier Value

IUPAC Name
3-[N-ethyl-3-methyl-4-[(E)-(5-nitro-1,3-thiazol-2-

yl)diazenyl]anilino]propane-1,2-diol[7]

CAS Number
69766-79-6[8] (Current), 12222-97-8[2]

(Deleted)

Molecular Formula C₁₅H₁₉N₅O₄S[8]

SMILES
CCN(CC(O)CO)c1ccc(N=Nc2ncc(s2)--INVALID-

LINK--[O-])c(C)c1

InChI

InChI=1S/C15H19N5O4S/c1-3-19(8-12(22)9-

21)11-4-5-13(10(2)6-11)17-18-15-16-7-14(25-

15)20(23)24/h4-7,12,21-22H,3,8-9H2,1-

2H3/b18-17+

C.I. Name C.I. Disperse Blue 102, C.I. 111945[2]

Physicochemical Properties
Property Value

Molecular Weight 365.41 g/mol [8]

Appearance Dark blue to purple crystalline powder[1]

Solubility

Soluble in water, ethanol, and chloroform[1];

Slightly soluble in DMSO and Methanol

(sonicated)[6]

Density 1.43 g/cm³[9]

Boiling Point 597.4 °C at 760 mmHg[9]

Flash Point 315.1 °C[9]

Vapor Pressure 4.03 x 10⁻¹⁵ mmHg at 25 °C[9]

Refractive Index 1.664[9]

XLogP3 2.48[10]
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Synthesis
The synthesis of Disperse Blue 102 involves a standard azo coupling reaction. The general

manufacturing method consists of the diazotization of 5-nitrothiazol-2-amine, which is then

coupled with 1-(ethyl(m-tolyl)amino)propane-1,2-diol.[2][3] A detailed, step-by-step

experimental protocol with specific reagents, quantities, and reaction conditions is not readily

available in the reviewed literature.

Reactants Process

5-Nitrothiazol-2-amine
Diazotization

(e.g., NaNO₂, HCl)

1-(Ethyl(m-tolyl)amino)
propane-1,2-diol

Azo Coupling

Diazonium Salt

Disperse Blue 102
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Synthesis of Disperse Blue 102.

Experimental Protocols
Textile Dyeing with Disperse Dyes (General Protocol)
Disperse Blue 102 is applied to synthetic fibers like polyester using a high-temperature, high-

pressure (HT-HP) exhaust dyeing method. This process facilitates the diffusion of the non-ionic

dye molecules into the hydrophobic fiber structure.

Materials:

Polyester fabric

Disperse Blue 102

Dispersing agent
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Acetic acid (to maintain pH 4.5-5.5)

Sodium hydrosulfite and sodium hydroxide (for reduction clearing)

High-temperature, high-pressure dyeing apparatus

Methodology:

Fabric Preparation: The polyester fabric is first scoured to remove any oils, sizing agents, or

impurities that could interfere with dyeing.

Dye Bath Preparation: A paste of the disperse dye and a dispersing agent is prepared and

then diluted with water. Acetic acid is added to adjust the pH of the dye bath to an acidic

range of 4.5-5.5, which is optimal for dye exhaustion.

Dyeing Process: The fabric is introduced into the dye bath at approximately 60°C. The

temperature is then gradually raised to 130°C under pressure and maintained for 30-60

minutes.

Cooling and Rinsing: After the dyeing cycle, the bath is slowly cooled to about 80°C before

the fabric is removed. The dyed fabric is then thoroughly rinsed with hot water.

Reduction Clearing: To remove any unfixed dye from the fiber surface and improve fastness

properties, a reduction clearing process is performed. This involves treating the fabric in a

bath containing sodium hydrosulfite and sodium hydroxide at 70-80°C for about 15-20

minutes.

Final Rinsing and Drying: The fabric is given a final rinse to remove residual chemicals and

then dried.
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General workflow for dyeing polyester fabric.

Toxicology and Safety
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Disperse Blue 102 is a known skin sensitizer and can cause allergic contact dermatitis (ACD).

[4][11] ACD is a Type IV delayed hypersensitivity reaction. Small molecules like Disperse Blue
102 are not immunogenic on their own but can act as haptens.

Mechanism of Allergic Contact Dermatitis
The immunologic mechanism for ACD involves two phases: sensitization and elicitation.

Sensitization Phase: Upon initial contact, the low-molecular-weight Disperse Blue 102
(hapten) penetrates the epidermis. Here, it can covalently bind to endogenous proteins,

forming a hapten-carrier complex. This complex is recognized as foreign by antigen-

presenting cells (APCs), such as Langerhans cells. The APCs process the complex and

migrate to regional lymph nodes, where they present the antigenic epitope to naive T-

lymphocytes. This leads to the clonal expansion of antigen-specific memory T-cells.

Elicitation Phase: Upon subsequent exposure to Disperse Blue 102, the hapten-protein

complexes are formed again. The circulating memory T-cells recognize these complexes in

the skin, leading to the release of pro-inflammatory cytokines (e.g., IFN-γ, IL-2, IL-17).[12]

This cytokine release orchestrates an inflammatory response, resulting in the clinical

manifestations of dermatitis, such as erythema, edema, and vesiculation, typically within 48

hours of re-exposure.[12]
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Generalized signaling pathway of Allergic Contact Dermatitis.
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Due to its potential toxicity, appropriate safety measures, such as wearing chemical-resistant

gloves, goggles, and protective clothing, should be employed when handling Disperse Blue
102.[1] Work should be conducted in a well-ventilated area to avoid inhalation of the powder.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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